BENGHE Foundational & Exploratory

Check Availability & Pricing

What is D-Glucose-d1-3 and its chemical
structure?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Glucose-d1-3

Cat. No.: B1146262

A Comprehensive Technical Guide to D-Glucose-
d1-3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Glucose-d1-3, a stable isotope-
labeled form of D-glucose. This document outlines its chemical properties, structure, and
common applications, with a focus on its use in research and development.

Introduction to D-Glucose-d1-3

D-Glucose-d1-3 is a form of D-glucose in which one hydrogen atom at the C3 position has
been replaced by its stable isotope, deuterium.[1] This isotopic labeling makes it a valuable tool
for researchers, particularly in metabolic studies and pharmacokinetic analyses, as it can be
distinguished from its unlabeled counterpart by mass spectrometry and other analytical
techniques.[2][3][4] Like D-glucose, it is a monosaccharide and an essential carbohydrate in
biological systems.

Synonyms: Glucose-d1-3; D-(+)-Glucose-d1-3; Dextrose-d1-3; Deuterated Glucose; Labeled
Glucose

Chemical Structure and Properties
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The chemical structure of D-Glucose-d1-3 is identical to that of D-glucose, with the exception
of the deuterium atom at the C3 position.

Chemical Structure:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1146262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extracellular Space

D-Glucose-d1-3

Binding

Cell Mdmbrane
Y

GLUT Transporter

[ransport

Intragellular Space

Y

Intracellular
D-Glucose-d1-3

Substrate

Hexokinase

Phosphorylation

Glucose-6-Phosphate-d1-3

Further Metabolic Pathways

(e.g., Glycolysis, PPP)

1. Cell Culture 2. Wash with 3. Incubate with 4. Terminate Uptake 6. Quantify by
in Multi-well Plates Uptake Buffer D-Glucose-d1-3 with Ice-cold Buffer LC-MS/MS

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1146262?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. D-Glucose-3-d1 97 atom % D [sigmaaldrich.com]
e 2. medchemexpress.com [medchemexpress.com]

e 3. glpbio.com [glpbio.com]

e 4. glpbio.com [glpbio.com]

« To cite this document: BenchChem. [What is D-Glucose-d1-3 and its chemical structure?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146262#what-is-d-glucose-d1-3-and-its-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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